Cas no 17005-09-3 (2(1H)-Pyrazinone, 3,6-bis(1-methylpropyl)-)

• Product name: 2(1H)-Pyrazinone, 3,6-bis(1-methylpropyl)-
• CAS No: 17005-09-3
• MF: C₁₂H₂₀N₂O
• MW: 208.3
• CID: 1356725
• PubChem ID: 10171340

2(1H)-Pyrazinone, 3,6-bis(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3,6-bis(1-methylpropyl)-
• 3,6-di(butan-2-yl)-1H-pyrazin-2-one
• 3-hydroxy-2,5-di-s-butylpyrazine
• 3,6-Di-sec-butylpyrazin-2(1H)-one
• UNII-P6XZ8A636O
• 3,6-di-s-butylpyrazin-2(1h)-one
• 3,6-Di(butan-2-yl)pyrazin-2(1H)-one
• DTXSID00436320
• Q27286301
• 3,6-Bis(1-methylpropyl)-2(1H)-pyrazinone
• starbld0007357
• P6XZ8A636O
• 2(1H)-Pyrazinone, 3,6-di-sec-butyl-
• 17005-09-3

• Inchi： InChI=1S/C12H20N2O/c1-5-8(3)10-7-13-11(9(4)6-2)12(15)14-10/h7-9H,5-6H2,1-4H3,(H,14,15)
• InChI Key： JODWJXBQLSMNHA-UHFFFAOYSA-N
• SMILES： CCC(C)C1=CN=C(C(=O)N1)C(C)CC

Computed Properties

• Exact Mass: 208.1577
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 41.46